4-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid

• IUPAC Name: 4-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C13H11F3N2O2/c1-8-6-11(13(14,15)16)17-18(8)7-9-2-4-10(5-3-9)12(19)20/h2-6H,7H2,1H3,(H,19,20)
• InChI Key: SKAXAMCEFUXCJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2=CC=C(C=C2)C(=O)O)C(F)(F)F
• Molecular Formula: C13H11F3N2O2
• Molecular Weight: 284.23 g/mol

Description

The compound “4-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid” is a complex organic molecule. It contains a benzoic acid moiety attached to a pyrazole ring, which is further substituted with a trifluoromethyl group.

Synthesis Analysis

The synthesis of such compounds often involves multiple steps, including the formation of the pyrazole ring and the introduction of the trifluoromethyl group. The benzoic acid moiety can be introduced through amination reactions. The carboxylic acid group can be converted to an acyl chloride for nucleophilic substitution and Friedel-Craft acylation.

Molecular Structure Analysis

The molecular structure of this compound would include a benzoic acid group attached to a pyrazole ring, which is further substituted with a trifluoromethyl group. The exact structure would depend on the positions of these groups on the rings.

Chemical Reactions Analysis

The compound, due to the presence of the benzoic acid group, can participate in a variety of reactions. These include nucleophilic substitution reactions, decarboxylation reactions, and others. The trifluoromethyl group can also participate in various reactions, including nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the trifluoromethyl group could influence its polarity, solubility, and reactivity. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on the specific biological target of the drug.

Safety and Hazards

As with any chemical compound, handling “4-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}benzoic acid” requires appropriate safety measures. This includes avoiding contact with skin and eyes, and not breathing in any dust, gas, or vapors that may be produced.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as pharmaceuticals or materials science. This could involve studying its biological activity, its physical properties, or its reactivity in various chemical reactions.